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Compound of Interest

4-(4-Chlorobutyl)pyridine
Compound Name:
hydrochloride

Cat. No.: B186761

An In-depth Technical Guide to 4-(4-
Chlorobutyl)pyridine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(4-Chlorobutyl)pyridine hydrochloride, a key intermediate in pharmaceutical

synthesis. This document includes tabulated quantitative data, detailed experimental protocols,
and visualizations to support research and development activities.

Core Physical and Chemical Properties

4-(4-Chlorobutyl)pyridine hydrochloride is a white crystalline powder. It is soluble in water,
alcohol, and ether. The following tables summarize its key physical and chemical properties.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 149463-65-0 [1]
Molecular Formula CoH13CI2N [2][3]
Molecular Weight 206.11 g/mol [2]
Appearance White crystalline powder [1]
Melting Point ~125°C
Boiling Point 311.1 °C at 760 mmHg [3]
Density ~1.03 g/cm?3
- Soluble in water, alcohol, and
Solubility
ether
Table 2: Chemical Identifiers
Identifier Value Source(s)
4-(4-
IUPAC Name chlorobutyl)pyridine;hydrochlori 2]
de
InChl=1S/C9H12CIN.CIH/c10-
InChl 6-2-1-3-9-4-7-11-8-5-9:/h4-5,7-  [2]
8H,1-3,6H2;1H
CIPSBYICMDRGKQ-
InChlKey [2]

UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=ClCcCcCcCcCl.CI

[2]

Synthesis and Experimental Protocols

The synthesis of 4-(4-Chlorobutyl)pyridine hydrochloride can be achieved through the

reaction of 4-(4-pyridyl)butanol with a chlorinating agent, followed by treatment with

hydrochloric acid. A general experimental protocol is outlined below.
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Experimental Workflow: Synthesis of 4-(4-
Chlorobutyl)pyridine Hydrochloride

Step 1: Chlorination

(4-(4-Pyridyl)butano|] (Thionyl Chloride (SOCIz)]

Reaction in an inert solvent (e.g., Dichloromethane)

Reaction Mixture

Step 2: Work-up

[Quench with water/ice]

[Extract with organic solvent]

l

[Dry organic layer (e.g., Na:SO:;)]

[Solvent evaporation]

Crude 4-(4-Chlorobutyl)pyridine

Step 3: Hydrochlo¢ide Salt Formation

(Dissolve crude product in a suitable solvent (e.g., Diethyl ether)]

Add ethereal HCI
(Precipitation of 4-(4-Chlorobutyl)pyridine hydrochloride]
(Filter and dry the product]
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Caption: A general workflow for the synthesis of 4-(4-Chlorobutyl)pyridine hydrochloride.

Detailed Experimental Protocol

Materials:

4-(4-Pyridyl)butanol

e Thionyl chloride (SOCI2)

e Dichloromethane (DCM), anhydrous

o Diethyl ether, anhydrous

e Hydrochloric acid (concentrated)

e Sodium bicarbonate (NaHCO3), saturated solution
 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

o Standard laboratory glassware and equipment
Procedure:

e Chlorination: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser
under a nitrogen atmosphere, dissolve 4-(4-pyridyl)butanol in anhydrous dichloromethane.
Cool the solution to 0 °C in an ice bath. Slowly add thionyl chloride dropwise to the stirred
solution. After the addition is complete, allow the reaction mixture to warm to room
temperature and then reflux for 2-4 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and carefully
pour it over crushed ice. Neutralize the excess acid by the slow addition of a saturated
sodium bicarbonate solution until the effervescence ceases. Separate the organic layer, and
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extract the aqueous layer with dichloromethane. Combine the organic extracts, wash with
brine, and dry over anhydrous sodium sulfate.

 Purification (Free Base): Filter the drying agent and evaporate the solvent under reduced
pressure to obtain the crude 4-(4-chlorobutyl)pyridine. The crude product can be purified by
column chromatography on silica gel if necessary.

e Hydrochloride Salt Formation: Dissolve the purified 4-(4-chlorobutyl)pyridine in anhydrous
diethyl ether. While stirring, add a solution of hydrochloric acid in diethyl ether (ethereal HCI)
dropwise. The hydrochloride salt will precipitate out of the solution.

« |solation: Collect the precipitate by vacuum filtration, wash with cold diethyl ether, and dry
under vacuum to yield 4-(4-chlorobutyl)pyridine hydrochloride as a white solid.

Spectral Data (Predicted)

As experimental spectral data is not readily available, predicted spectra and an analysis of
expected signals are provided below. These predictions are based on established principles
and data from similar chemical structures.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is predicted to show distinct signals for the pyridine ring protons and
the butyl chain protons.

Predicted *H NMR Chemical Shifts (ppm)

[Pyndme H (ato N*): ~8.5-8.8 (d)] [Pyndlne H (B to N*): ~7.9-8.2 (u)] [ CH: (a to pyridine): ~2.8-3.0 (t) ] [ CHz (B to pyridine): ~1.8-2.0 (m) ] [ CHz (y to pyridine): ~1.9-2.1 (m) ] [ CHz (5 to pyridine, a to Cl): ~3.6-3.8 (1) ]

Predicted :C NMR Chemical Shifts (ppm)

(Pyndme CatoN"): ~1507155j [Pyndme C(toN"): ~125130] [Pyridme C (yto N*, attached to butyl): ~1557160j [CHZ (a'to pyridine) »34735] [CH: (B to pyridine): ~zarszj (CHz (v to pyridine): ~3urzaj [CHZ (3 to pyridine, a o Cl): ~4uaj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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